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Compound of Interest

Compound Name: Gold tribromide

Cat. No.: B127331

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of gold(lll)
bromide (AuBrs), existing as the dimer AuzBrs, through the direct reaction of elemental gold and
bromine. This document outlines the optimized reaction conditions, a detailed experimental
protocol, and a workflow for the synthesis and purification of this important catalytic and
precursor material.

Quantitative Data Summary

The direct synthesis of gold tribromide from its elements is a well-established method. The
efficiency of this reaction is highly dependent on the careful control of key parameters. The
following table summarizes the quantitative data and optimal conditions for this synthesis
based on available literature.
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Parameter

Value/Condition

Rationale

Reactants

Gold (Au), Bromine (Brz)

Direct combination of the

elements.

Stoichiometry

Excess Bromine (Brz)

To ensure complete
conversion of the gold and
drive the reaction to

completion.[1]

Optimal range for the reaction

to proceed without thermal

Reaction Temperature 140-150 °C »
decomposition of the product,
which begins around 160°C.[1]
Extended reaction times are
) ] often employed to improve the
Reaction Time 48 hours

yield and ensure the complete

conversion of the gold.[1]

Reaction Vessel

Sealed quartz or PTFE-lined
tube

Must be corrosion-resistant
due to the high reactivity of
bromine at elevated

temperatures.[1]

Prevents the formation of

Atmosphere Inert
unwanted byproducts.[1]
An effective technique to
o o separate the volatile gold
Purification Method Sublimation

tribromide from non-volatile

impurities.[1]

Sublimation Temperature

180-200 °C (under vacuum)

Allows for the vaporization of
AuzBre for subsequent re-

solidification in a purified form.

[1]

Reported Yield

Not specified in the reviewed

literature.

While the method is described

as effective, specific
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quantitative yields are not

consistently reported.

Experimental Protocols

The following section details the experimental methodology for the synthesis of gold(Ill)

bromide from elemental gold and bromine.

Materials and Equipment

Fine gold powder (99.9% or higher purity)

Ligquid bromine (reagent grade)

Quartz or heavy-walled borosilicate glass tube with a constriction for sealing
Schlenk line or glovebox for inert atmosphere handling

Heating mantle or tube furnace with temperature controller

Vacuum pump

Sublimation apparatus

Appropriate personal protective equipment (goggles, acid-resistant gloves, lab coat, face
shield) to be used in a well-ventilated fume hood.

Synthesis Procedure

Preparation of the Reaction Vessel: A clean, dry quartz or heavy-walled borosilicate glass
tube is charged with a precisely weighed amount of fine gold powder. The tube should have
a constriction to facilitate sealing under vacuum or inert atmosphere.

Addition of Bromine: In a fume hood, a stoichiometric excess of liquid bromine is carefully
added to the tube containing the gold powder. The handling of bromine requires extreme
caution due to its high toxicity and corrosiveness.
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» Sealing the Reaction Vessel: The tube is connected to a Schlenk line, and the atmosphere is
replaced with an inert gas (e.g., argon or nitrogen). The tube is then carefully sealed under
vacuum or a positive pressure of inert gas using a torch at the constriction.

e Reaction: The sealed tube is placed in a heating mantle or tube furnace and heated to a
temperature between 140 °C and 150 °C.[1] The reaction mixture is maintained at this
temperature for 48 hours to ensure the complete conversion of the gold.[1]

» Cooling and Opening the Vessel: After the reaction period, the furnace is turned off, and the
tube is allowed to cool slowly to room temperature within the furnace. Once cooled, the tube
is carefully opened in a fume hood, exercising caution due to the potential presence of
unreacted bromine.

Purification by Sublimation

o Transfer of Crude Product: The crude gold tribromide, a dark-red to black crystalline
solid[2], is transferred to a sublimation apparatus.

o Sublimation: The apparatus is evacuated, and the section containing the crude product is
heated to 180-200 °C.[1] The gold tribromide will sublime and deposit as purified crystals
on a cooled surface of the apparatus.

e Product Recovery and Storage: After the sublimation is complete, the apparatus is cooled to
room temperature, and the inert atmosphere is reintroduced. The purified gold tribromide
crystals are collected and stored in a tightly sealed container under an inert atmosphere,
protected from light and moisture, as the compound is hygroscopic.

Experimental Workflow Diagram
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Reactants:

- Gold Powder (Au)
- Excess Liquid Bromine (Br2)

Charge Reactants into a
Corrosion-Resistant Sealed Tube

(e.g., Quartz)

Heat at 140-150°C for 48 hours

under an Inert Atmosphere

Gool to Room Temperature)

Crude Gold(lll) Bromide
(AuzBre)

Purification by Sublimation
(180-200°C under Vacuum)

Purified Gold(lll) Bromide Crystals

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of gold(lIl) bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b127331
https://en.wikipedia.org/wiki/Gold(III)_bromide
https://www.benchchem.com/product/b127331#gold-tribromide-synthesis-from-gold-and-bromine
https://www.benchchem.com/product/b127331#gold-tribromide-synthesis-from-gold-and-bromine
https://www.benchchem.com/product/b127331#gold-tribromide-synthesis-from-gold-and-bromine
https://www.benchchem.com/product/b127331#gold-tribromide-synthesis-from-gold-and-bromine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127331?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

